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Introduction

In the purification of chemical compounds, particularly in research and drug development,
distillation is a fundamental technique for separating liquids with different boiling points.[1]
However, challenges arise when dealing with small quantities of a high-boiling point product or
when trying to remove the last traces of a lower-boiling solvent from a reaction mixture. In such
scenarios, a distillation chaser, also known as a carrier solvent, can be an invaluable tool.[2][3]
Undecane, a long-chain alkane, is an effective distillation chaser due to its high boiling point,
chemical inertness, and ability to physically "push” the more volatile components through the
distillation apparatus.[4][5]

A distillation chaser is a high-boiling-point solvent that is added to the distillation flask after the
majority of the lower-boiling component has been removed. As the chaser solvent is heated
and begins to vaporize, it transfers heat to the distillation column and helps to carry over the
remaining vapors of the lower-boiling substance, ensuring a more complete separation and
minimizing product loss.[3]

Physicochemical Properties of Undecane

Undecane's utility as a distillation chaser stems from its specific physical and chemical
properties. It is a colorless, oily liquid with a faint characteristic odor.[5] Its high boiling point,
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low vapor pressure at room temperature, and chemical stability make it an ideal candidate for
this application.

Property Value Units
Molecular Formula CiiH24

Molecular Weight 156.31 g/mol

Boiling Point 196 °C

Melting Point -26 °C

Density 0.74 g/mL at 20°C
Vapor Pressure 0.41 mmHg at 25°C
Flash Point 60 °C

Solubilit Insoluble in water; Soluble in
olubility .
organic solvents

) Non-polar, chemically inert
Chemical Nature
alkane

Selection Criteria for a Distillation Chaser

The choice of a suitable distillation chaser is critical for a successful separation. The ideal
chaser solvent should possess the following characteristics:

« High Boiling Point: The boiling point of the chaser must be significantly higher than that of the
substance being distilled to ensure that the chaser does not co-distill.

o Chemical Inertness: The chaser should not react with the components of the mixture under
the distillation conditions.[6]

o Appropriate Solubility: The chaser should be miscible with the distillation residue to ensure
efficient heat transfer and entrainment of the target compound's vapors.

o Ease of Removal: After the distillation is complete, it should be possible to easily separate
the chaser from the desired product if necessary, for example, by extraction or
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chromatography.[7]

o Safety and Environmental Considerations: The chaser should have a low toxicity and
environmental impact.[8][9]

Comparison of Alkane Distillation Chasers

Undecane is part of a homologous series of n-alkanes that can be used as distillation chasers.
The choice between them often depends on the specific boiling point required for the

separation.
Molecular Weight ( o .
Alkane Molecular Formula Boiling Point (°C)
g/mol )
Decane C1oH22 142.28 174
Undecane Ci1H24 156.31 196
Dodecane Ci2Hz2s 170.33 216

Note: Data sourced from PubChem.[4][5][10]

Experimental Protocols
Protocol 1: Use of Undecane as a Distillation Chaser in
Fractional Distillation

This protocol describes the use of undecane as a distillation chaser to ensure the complete
transfer of a high-boiling product after the removal of a lower-boiling solvent.

Materials:
e Reaction mixture containing the desired product and a residual lower-boiling solvent.
» Undecane (high purity).

o Standard fractional distillation apparatus (round-bottom flask, fractionating column,
condenser, receiving flask).[11][12]
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Heating mantle with a stirrer.

Boiling chips or magnetic stir bar.

Thermometer.

Clamps and stands.

Procedure:

¢ Initial Distillation:

[¢]

Assemble the fractional distillation apparatus.[13]

o Charge the round-bottom flask with the reaction mixture and a few boiling chips or a
magnetic stir bar. The flask should not be more than two-thirds full.

o Begin heating the mixture to distill off the lower-boiling solvent.
o Collect the solvent in the receiving flask, monitoring the temperature at the still head.

o Continue the distillation until the rate of solvent collection significantly decreases and the
temperature begins to drop.

e Addition of Undecane (Chaser):
o Allow the distillation apparatus to cool down.

o Remove the heating mantle and carefully add a volume of undecane to the distillation
flask. The amount of undecane should be sufficient to allow for efficient stirring and
heating of the remaining residue.

o Reassemble the apparatus.
e Chasing the Product:

o Resume heating the flask.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.youtube.com/watch?v=uKm0ZC0kv6Q
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o As the undecane heats up, its vapors will rise into the fractionating column, heating the
column packing and carrying over the last traces of the lower-boiling solvent and then the
desired product.

o Closely monitor the temperature at the still head. A rise in temperature will indicate that the
product is starting to distill.

o Collect the product in a clean receiving flask.

o Stop the distillation when the temperature at the still head begins to rise towards the
boiling point of undecane, indicating that all of the product has been distilled over.

o Post-Distillation:
o Allow the apparatus to cool completely before disassembly.

o The remaining undecane in the distillation flask can be recovered or disposed of
according to laboratory safety protocols.
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Fractional Distillation Workflow with Undecane Chaser.
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Protocol 2: Removal of a High-Boiling Solvent using
Undecane as a Chaser with a Rotary Evaporator

This protocol is useful for removing a high-boiling point solvent (e.g., DMF, DMSO) from a
reaction mixture when the desired product is of lower volatility than the solvent but higher
volatility than undecane.

Materials:

Reaction mixture in a high-boiling solvent.

Undecane (high purity).

Rotary evaporator.[14][15][16]

Round-bottom flask.

Vacuum pump.

Heating bath.
Procedure:
« Initial Concentration (Optional):

o If possible, a portion of the high-boiling solvent can be removed under high vacuum on the
rotary evaporator.[17]

« Addition of Undecane:
o Transfer the reaction mixture to a round-bottom flask suitable for the rotary evaporator.
o Add a volume of undecane to the flask.

o Azeotropic Removal (if applicable) or Chasing:

o Although undecane does not form azeotropes with all high-boiling solvents, its presence
can aid in their removal by altering the vapor-liquid equilibrium.[18][19][20]
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o Attach the flask to the rotary evaporator.

o Set the heating bath to a temperature that will allow for the evaporation of the high-boiling
solvent but is below the boiling point of your product at the intended vacuum.

o Gradually apply vacuum and begin rotation.

o The undecane will act as a high-boiling medium, facilitating the removal of the more
volatile solvent.

e Product Isolation:

o Once the high-boiling solvent has been removed, the product will remain dissolved in the
undecane.

o The product can then be isolated from the undecane by a subsequent purification step
such as chromatography or extraction.
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Workflow for High-Boiling Solvent Removal using Undecane.

Safety Precautions

e Undecane is a flammable liquid and should be handled in a well-ventilated fume hood away
from ignition sources.[5]

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat.

o Never distill to dryness, as this can lead to the formation of explosive peroxides in some
cases and can cause the glassware to break.
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o Ensure that all glassware joints are properly sealed to prevent the escape of flammable
vapors.[11]

By following these protocols and considering the properties of undecane, researchers can
effectively utilize it as a distillation chaser to improve the efficiency and yield of their chemical
purifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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